Cas no 1880-61-1 (17-Oxo Dexamethasone)

17-Oxo Dexamethasone structure

Product Name:17-Oxo Dexamethasone

CAS No:1880-61-1

MF:C₂₀H₂₅FO₃

MW:332.409109830856

MDL:MFCD09841132

CID:219867

PubChem ID:242348

Update Time:2025-04-19

17-Oxo Dexamethasone Chemical and Physical Properties

Names and Identifiers

- Androsta-1,4-diene-3,17-dione,9-fluoro-11-hydroxy-16-methyl-, (11b,16a)-
- 17-Oxo Dexamethasone
- 9alpha-Fluoro-11beta-hydroxy-16alpha-methyl-1,4-androstadiene-3,17-dio ne
- 9-Fluoro-11b-hydroxy-16a-methyl Androsta-1,4-diene-3,17-dione
- 9-Fluoro-11-hydroxy-16a-methyl Androsta-1,4-diene-3,17-dione
- NSC 50909
- DexaMethasone-17-ketone
- 17-Oxo Dexamethasone Solution, 100ppm
- 9-Fluoro-11β-hydroxy-16α-Methyl Androsta-1,4-diene-3,17-dione
- 9-Fluoro-11-hydroxy-16-methyl-(11,16a ) Androsta-1,4-diene-3,17-dione
- 9-Fluoro-11-hydroxy-16-methyl-(11b,16a ) Androsta-1,4-diene-3,17-dione
- 9-Fluoro-11-hydroxy-16-Methyl-(11β,16α ) Androsta-1,4-diene-3,17-dione
- Q27148790
- Androsta-1,4-diene-3,17-dione, 9-fluoro-11-hydroxy-16-methyl-, (11beta,16alpha)-
- CHEBI:79665
- ANDROSTA-1,4-DIENE-3,17-DIONE, 9-FLUORO-11.BETA.-HYDROXY-16.ALPHA.-METHYL-
- NSC 50909; (11beta,16alpha)-9-Fluoro-11-hydroxy-16-methylandrosta-1,4-diene-3,17-dione; Androsta-1,4-diene-3,17-dione, 9-fluoro-11beta-hydroxy-16alpha-methyl- (7CI,8CI); 9-Fluoro-11beta-hydroxy-16alpha-methylandrosta-1,4-diene-3,17-dione; 9alpha-Fluoro-11beta-hydroxy-16alpha-methylandrosta-1,4-diene-3,17-dione
- (8S,9R,10S,11S,13S,14S,16R)-9-fluoro-11-hydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,17-dione
- 9.alpha.-Fluoro-11.beta.-hydroxy-16.alpha.-methyl-1,4-androstadiene-3,17-dione
- SCHEMBL10881970
- 9-FLUORO-11-HYDROXY-16-METHYLANDROSTA-1,4-DIENE-3,17-DIONE, (11.BETA.,16.ALPHA.)-
- 1880-61-1
- 9.ALPHA.-FLUORO-11.BETA.-HYDROXY-16.ALPHA.-METHYLANDROSTA-1,4-DIENE-3,17-DIONE
- 9-FLUORO-11.BETA.-HYDROXY-16.ALPHA.-METHYLANDROSTA-1,4-DIENE-3,17-DIONE
- 9-Fluoro-11beta-hydroxy-16alpha-methylandrosta-1,4-diene-3,17-dione
- Dexamethasone-17-ketone (9?-Fluoro-11?-hydroxy-16?-methylandrosta-1,4-diene-3,17-dione)
- NSC50909
- Androsta-1,4-diene-3,17-dione, 9-fluoro-11-hydroxy-16-methyl-, (11.beta.,16.alpha.)-
- NSC-50909
- 9alpha-Fluoro-11beta-hydroxy-16alpha-methylandrosta-1,4-diene-3,17-dione
- Dexamethasone-17-ketone (9alpha-Fluoro-11beta-hydroxy-16alpha-methylandrosta-1,4-diene-3,17-dione)
- UNII-PMQ09660QC
- PMQ09660QC
- 1ST10634
- 9-Fluoro-11-hydroxy-16-methylandrosta-1,4-diene-3,17-dione #
- 9-Fluoro-11-hydroxy-16-methylandrosta-1,4-diene-3,17-dione
- NSC 52437
- 9-FLUORO-11-HYDROXY-16-METHYLANDROSTA-1,4-DIENE-3,17-DIONE, (11BETA,16ALPHA)-
- 17-Oxodexamethasone
- ANDROSTA-1,4-DIENE-3,17-DIONE, 9-FLUORO-11BETA-HYDROXY-16ALPHA-METHYL-
- MDL： MFCD09841132
- Inchi： 1S/C20H25FO3/c1-11-8-15-14-5-4-12-9-13(22)6-7-19(12,3)20(14,21)16(23)10-18(15,2)17(11)24/h6-7,9,11,14-16,23H,4-5,8,10H2,1-3H3/t11-,14+,15+,16+,18+,19+,20+/m1/s1
- InChI Key： IZLVPOBNINIXJM-FETOPEPRSA-N
- SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@@H](C)C([C@@]1(C)C[C@@H]2O)=O)=O)C

Computed Properties

Exact Mass: 332.17900
Monoisotopic Mass: 332.179
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 0
Complexity: 695
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.4A^2
XLogP3: 2.4

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: 242-244°C
Boiling Point: 478.8±45.0 °C at 760 mmHg
Flash Point: 243.4±28.7 °C
Refractive Index: 1.567
PSA: 54.37000
LogP: 3.17230
Vapor Pressure: 0.0±2.7 mmHg at 25°C

17-Oxo Dexamethasone Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

17-Oxo Dexamethasone Pricemore >>

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